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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of isolysergic acid (iso-

LSD) in forensic toxicology. Included are detailed protocols for the detection and quantification

of iso-LSD in biological matrices, along with quantitative data to aid in the interpretation of

forensic findings.

Introduction to Isolysergic Acid in Forensic
Toxicology
Lysergic acid diethylamide (LSD) is a potent hallucinogen that is a significant focus in forensic

toxicology investigations. Isolysergic acid (iso-LSD) is a stereoisomer of LSD that is formed

during the synthesis of illicit LSD and can also be formed through the degradation of LSD in

biological samples and seized materials.[1][2] Its presence can be a key indicator of LSD

ingestion. Due to its structural similarity to LSD, the accurate identification and quantification of

iso-LSD are crucial for forensic analysis.[2][3]

The primary applications of iso-LSD analysis in forensic toxicology include:

Marker of LSD Exposure: The detection of iso-LSD alongside LSD and its primary

metabolite, 2-oxo-3-hydroxy-LSD (O-H-LSD), provides strong evidence of LSD use.[1][4]

Distinguishing Illicit Preparations: As a byproduct of synthesis, the ratio of LSD to iso-LSD

can sometimes provide information about the manufacturing process.[1]
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Stability Indicator: The conversion of LSD to iso-LSD can be influenced by factors such as

pH, light, and temperature, making its quantification relevant for assessing sample integrity.

[2]

Quantitative Data Summary
The following tables summarize quantitative data for iso-LSD and related compounds in

various biological matrices, as reported in forensic toxicology literature.

Table 1: Concentrations of LSD and Metabolites in Urine

Analyte

Concentr
ation
Range
(pg/mL)

Mean
Concentr
ation
(pg/mL)

Limit of
Detection
(LOD)
(ng/mL)

Limit of
Quantitati
on (LOQ)
(ng/mL)

Analytical
Method

Referenc
e

LSD
Not

specified
357 0.10 0.25 GC-MS [5][6]

iso-LSD
Not

specified

Not

specified

Not

specified

Not

specified
LC-MS-MS [1]

O-H-LSD
732 -

112,831
16,340

Not

specified

Not

specified
LC-MS-MS [1]

LSD
Not

specified

Not

specified

Administrat

ively

defined at

lowest

calibrator

0.05 LC-MS/MS [7][8]

O-H-LSD
Not

specified

Not

specified

Administrat

ively

defined at

lowest

calibrator

0.05 LC-MS/MS [7][8]

Table 2: Concentrations of LSD and iso-LSD in Hair
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Analyte
Hair
Segmen
t

Concent
ration
Range
(pg/mg)

Median
Concent
ration
(pg/mg)

Limit of
Detectio
n (LOD)
(pg/mg)

Limit of
Quantit
ation
(LOQ)
(pg/mg)

Analytic
al
Method

Referen
ce

LSD

0-3 cm

(proximal

)

1.5 0.2-1 0.5-2
LC-

MS/MS
[9]

LSD 3-6 cm
Not

specified
0.2-1 0.5-2

LC-

MS/MS
[9]

LSD 6-9 cm
Not

specified
0.2-1 0.5-2

LC-

MS/MS
[9]

iso-LSD 0-3 cm
Not

specified
0.2-1 0.5-2

LC-

MS/MS
[9]

iso-LSD 3-6 cm

Detectabl

e in 1

sample

Not

specified
0.2-1 0.5-2

LC-

MS/MS
[9]

Experimental Protocols
Protocol 1: Analysis of LSD, iso-LSD, and O-H-LSD in
Urine by LC-MS/MS
This protocol is based on methodologies for the sensitive detection of LSD and its analogues in

urine specimens.[1][4][7][8]

1. Sample Preparation: Liquid-Liquid Extraction

Pipette 1.0 mL of urine into a clean glass tube.

Add an appropriate internal standard (e.g., LSD-D3).[4]

Adjust the pH of the sample to approximately 9.8 with a suitable buffer.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36753839/
https://pubmed.ncbi.nlm.nih.gov/36753839/
https://pubmed.ncbi.nlm.nih.gov/36753839/
https://pubmed.ncbi.nlm.nih.gov/36753839/
https://pubmed.ncbi.nlm.nih.gov/36753839/
https://pubmed.ncbi.nlm.nih.gov/10202954/
https://www.researchgate.net/publication/7607348_Liquid_chromatography-tandem_mass_spectrometry_determination_of_LSD_ISO-LSD_and_the_main_metabolite_2-oxo-3-hydroxy-LSD_in_forensic_samples_and_application_in_a_forensic_case
https://academic.oup.com/jat/article-abstract/47/5/448/7046079?redirectedFrom=fulltext
https://academic.oup.com/jat/article-abstract/47/5/448/7046079
https://www.researchgate.net/publication/7607348_Liquid_chromatography-tandem_mass_spectrometry_determination_of_LSD_ISO-LSD_and_the_main_metabolite_2-oxo-3-hydroxy-LSD_in_forensic_samples_and_application_in_a_forensic_case
https://www.researchgate.net/publication/7607348_Liquid_chromatography-tandem_mass_spectrometry_determination_of_LSD_ISO-LSD_and_the_main_metabolite_2-oxo-3-hydroxy-LSD_in_forensic_samples_and_application_in_a_forensic_case
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 5 mL of an extraction solvent (e.g., butyl acetate or 1-chlorobutane).[4][10]

Vortex the mixture for 10 minutes.

Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Transfer the organic (upper) layer to a new tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase for injection into the LC-MS/MS system.

2. LC-MS/MS Conditions

Chromatographic System: Agilent 1100 Series HPLC system or equivalent.[10]

Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of acetonitrile and a volatile buffer (e.g., ammonium formate).

Flow Rate: 0.5 mL/min.

Injection Volume: 20 µL.

Mass Spectrometer: Triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode with positive electrospray ionization (ESI+).[4]

MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for each

analyte (LSD, iso-LSD, O-H-LSD) and the internal standard.

Protocol 2: Analysis of LSD and iso-LSD in Hair by LC-
MS/MS
This protocol outlines a method for the extraction and analysis of LSD and iso-LSD from hair

samples, which is crucial for determining long-term exposure.[9]

1. Sample Preparation: Cryogenic Grinding and Extraction
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Decontaminate the hair samples by washing with an appropriate solvent (e.g., methanol or

dichloromethane) to remove external contaminants.[11]

Dry the hair samples completely.

Weigh 25 mg of the decontaminated and dried hair.[9]

Pulverize the hair sample using cryogenic grinding in methanol.[9]

Incubate the pulverized hair in a suitable extraction solvent (e.g., methanol) at an elevated

temperature (e.g., 70-75°C) for a defined period (e.g., 2 hours).[11]

Centrifuge the sample and transfer the supernatant to a clean tube.

Evaporate the solvent to dryness under a stream of nitrogen.

Reconstitute the residue in a small volume of mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

The LC-MS/MS parameters are generally similar to those used for urine analysis but may

require optimization for the lower concentrations typically found in hair.

Injection Volume: A larger injection volume may be necessary to achieve the required

sensitivity.

MRM Transitions: The same MRM transitions as for urine analysis can be used.

Visualizations
Caption: Workflow for the analysis of iso-LSD in urine.

Caption: Workflow for the analysis of iso-LSD in hair.

Caption: Fate of LSD in the body and forensic detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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